molecular formula C14H22O3S B8492363 Ethyl {[5-(5-oxocyclopent-1-en-1-yl)pentyl]sulfanyl}acetate CAS No. 62408-07-5

Ethyl {[5-(5-oxocyclopent-1-en-1-yl)pentyl]sulfanyl}acetate

Cat. No.: B8492363
CAS No.: 62408-07-5
M. Wt: 270.39 g/mol
InChI Key: YQEPAATUDUVVLI-UHFFFAOYSA-N
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Description

Ethyl {[5-(5-oxocyclopent-1-en-1-yl)pentyl]sulfanyl}acetate is a useful research compound. Its molecular formula is C14H22O3S and its molecular weight is 270.39 g/mol. The purity is usually 95%.
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Properties

CAS No.

62408-07-5

Molecular Formula

C14H22O3S

Molecular Weight

270.39 g/mol

IUPAC Name

ethyl 2-[5-(5-oxocyclopenten-1-yl)pentylsulfanyl]acetate

InChI

InChI=1S/C14H22O3S/c1-2-17-14(16)11-18-10-5-3-4-7-12-8-6-9-13(12)15/h8H,2-7,9-11H2,1H3

InChI Key

YQEPAATUDUVVLI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CSCCCCCC1=CCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 74 g. (0.306 mols) of 2-(7-carboxy-6-thiaheptyl)-2-cyclopentenone, 1200 ml. of ethanol and 1 g. p-toluenesulfonic acid is stirred and refluxed for 18 hours. The resulting solution is concentrated and the residue is dissolved in ether. The organic phase is washed with water, sodium bicarbonate solution and saline, dried (MgSO4) and evaporated. The residue is distilled to give a light yellow oil, b.p. 147°-150° C. (0.07 Torr).
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